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Compound of Interest

Compound Name: Calomel

Cat. No.: B162337

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive examination of the chemical reaction between
mercurous chloride (Hg2Clz2), commonly known as calomel, and ammonia (NHs). This reaction
is a classic example of a disproportionation reaction and is significant in inorganic qualitative
analysis for the identification of the mercury(l) ion.

Core Reaction Mechanism

The interaction between calomel and aqueous ammonia is characterized as a
disproportionation, or dismutation, reaction. In this type of redox reaction, a single species is
simultaneously oxidized and reduced.[1][2][3][4] In the case of calomel, the mercury(l) ion
(Hg22"), which has an oxidation state of +1, is converted into elemental mercury (oxidation
state 0) and mercury(ll) amidochloride (oxidation state +2).[5]

The balanced chemical equation for this reaction is:
Hg2Clz(s) + 2NHs(aq) — Hg(l) + HgNH2CI(s) + NHaCl(aq)[3][4]

This reaction proceeds readily upon the addition of agueous ammonia to solid calomel,
resulting in a characteristic dark grey to black precipitate.[1]

Oxidation and Reduction Half-Reactions

e Reduction: One mercury(l) atom gains an electron to form elemental mercury.
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o Hg* +e” - HQ°
o Oxidation: The other mercury(l) atom loses an electron to form a mercury(Ill) compound.
o Hg* - Hg*" +e~

The ammonia acts as both a reactant and a complexing/precipitating agent, facilitating the
formation of the stable mercury(ll) amidochloride product.

Products of the Reaction

The reaction yields a heterogeneous mixture containing both solid and aqueous products. The
insoluble components form a mixed precipitate.

o Elemental Mercury (Hg): The reduction of the mercury(l) ion produces metallic mercury. In
this reaction, it is formed as a very finely divided black powder.[1][5] This elemental mercury
is responsible for the dark, often black, appearance of the resulting precipitate.[5]

o Mercury(ll) Amidochloride (HgNH2Cl): This compound, also known as ammoniated mercury
or "white precipitate,” is formed from the oxidation of the mercury(l) ion.[5][6] It is a white,
solid substance that is insoluble in water.[5][6] Structurally, it exists as a one-dimensional
polymer.[6]

e Ammonium Chloride (NH4Cl): This is a soluble salt that remains in the aqueous phase of the
reaction mixture.[3]

The final precipitate is therefore a mixture of black elemental mercury and white mercury(ll)
amidochloride.[1]

Data Presentation: Properties of Reactants and
Products

While specific reaction yields are highly dependent on experimental conditions, the
fundamental properties of the involved substances are well-documented.
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Compound Chemical Molar Mass Oxidation Solubility in
Appearance
Name Formula (g/mol) State of Hg  Water
Reactants
White
Mercurous _
) crystalline
Chloride Hg2Cl2 472.09 +1 Insoluble
powder[2][3]
(Calomel)
[4]
Colorless
Ammonia gas/solution
NHs 17.03 _ N/A Soluble
(Aqueous) with pungent
odor[2][3]
Products
Silvery liquid;
black when
Mercury Hg 200.59 ] Insoluble
finely
divided[2][3]
1.4 g/L (cold);
) decomposes
Mercury(ll) White ]
) ) ) in hot water.
Amidochlorid HgNH:CI 252.07[6] powder/prism  +2 )
[6] Soluble in
e s[6][7] :
warm acids.
[6]
] White, )
Ammonium ] Highly
) NHaCl 53.49 hygroscopic N/A
Chloride ] soluble
solid[3]

Experimental Protocols

The reaction of calomel with ammonia is a standard procedure in qualitative analysis for

identifying Group | cations. The following protocol outlines a representative method for this test.

Protocol: Qualitative Test for Mercury(l) lon
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Objective: To confirm the presence of the mercury(l) ion (Hg22*) in a sample containing Group |
chloride precipitates (AgCl, PbClz, Hgz=Cl2).

Materials:

Test tube containing the unknown Group | precipitate.

6 M Aqueous Ammonia (NHs) solution.

Deionized water.

Centrifuge.

Pasteur pipettes.
Procedure:

« |solation of Precipitate: Begin with the white precipitate obtained after the addition of HCI to
the initial sample and subsequent removal of any soluble PbClIz with hot water. This
precipitate may contain AgCl and/or Hg2Cl.[8]

o Addition of Ammonia: To the remaining precipitate in the test tube, add approximately 1-2 mL
(15-20 drops) of 6 M aqueous ammonia.[8]

o Observation: Vigorously mix the contents with a stirring rod. The formation of a dark grey or
black precipitate is a positive indication of the presence of the mercury(l) ion.[1][8]

o Separation (Optional): Centrifuge the mixture to separate the black solid from the
supernatant liquid. The supernatant can then be tested for the presence of silver ions, as
AgCl dissolves in ammonia to form the soluble diammine silver(l) complex, [Ag(NHs)2]*.[9]

Expected Result: A positive test for Hg22* is the immediate transformation of the white calomel
precipitate into a black solid upon the addition of ammonia.

Mandatory Visualizations
Reaction Pathway Diagram
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The following diagram illustrates the disproportionation of mercurous chloride upon reaction
with ammonia.
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Caption: Disproportionation of Calomel with Ammonia.

Experimental Workflow Diagram

This diagram outlines the logical flow of the qualitative analysis protocol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b162337?utm_src=pdf-body-img
https://www.benchchem.com/product/b162337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Start:
Group | Precipitate
(AgCl, Hg2Cl2)

Add 6 M NHs (aq)

- =~

\\\\\\

Positive

Result:
Precipitate Dissolves or
Remains White

Result:
Black/Grey Precipitate Forms

Conclusion: Test Supernatant :
Hg22* Absent : for Ag*

Conclusion:
Hg22* Present

Click to download full resolution via product page

Caption: Workflow for Qualitative Analysis of Hg22"*.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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